molecular formula C21H30N7O17P3 B1231516 6-hydro-beta-NADP

6-hydro-beta-NADP

Cat. No. B1231516
M. Wt: 745.4 g/mol
InChI Key: UADKDCHYFVMAQG-NNYOXOHSSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-hydro-beta-NADP is an NADP obtained by formal reduction of the 1,6-position in the pyridine ring of beta-NADP. It is a NADP and a NAD(P)H. It is a conjugate acid of a this compound(4-).

Scientific Research Applications

1. Enzymatic Metabolism in Human Liver

A study by Waxman et al. (1988) highlights the role of 6-hydro-beta-NADP in human liver microsomal steroid metabolism. The research found that 6 beta hydroxylation is a major route of NADPH-dependent oxidative metabolism in human liver microsomes, suggesting a significant role in steroid hormone metabolism.

2. Substrate for Enzymatic Reactions

According to Sogin (1976), 2′,3′‐Cyclic NADP, a derivative of NADP, is a substrate for 2′,3′‐cyclic nucleotide 3′‐phosphohydrolase. This enzyme is involved in brain and nerve functions, highlighting the importance of NADP derivatives in neurological processes.

3. Role in Beta-Hydroxyacid Dehydrogenases

Research by Njau, Herndon, & Hawes (2001) explored beta-hydroxyacid dehydrogenases, enzymes that catalyze NAD(+) or NADP(+)-dependent oxidation. Their findings indicate the critical role of NADP in the functioning of these enzymes, which are important in various metabolic pathways.

4. Genetically Encoded Sensors for NADP+

In a study by Cameron et al. (2016), Apollo-NADP+, a genetically encoded sensor for NADP+, was developed. This sensor helps in studying cellular redox states and is important for understanding metabolic processes at a molecular level.

5. Tungsten-Selenium-Iron Protein Involvement

Yamamoto et al. (1983) researched NADP-dependent formate dehydrogenase, a tungsten-selenium-iron protein in Clostridium thermoaceticum. This enzyme's involvement in biochemical processes highlights the diverse roles of NADP in various organisms.

6. Glucose Metabolism Regulation

Senior and Dawes (1971) explored poly-beta-hydroxybutyrate biosynthesis and glucose metabolism regulation in Azotobacter beijerinckii. Their findings demonstrate the critical role of NADP in glucose metabolism, particularly in bacterial growth conditions.

properties

Molecular Formula

C21H30N7O17P3

Molecular Weight

745.4 g/mol

IUPAC Name

[[(2R,3R,4R,5R)-5-(6-aminopurin-9-yl)-3-hydroxy-4-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3S,4R,5R)-5-(5-carbamoyl-2H-pyridin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate

InChI

InChI=1S/C21H30N7O17P3/c22-17-12-19(25-7-24-17)28(8-26-12)21-16(44-46(33,34)35)14(30)11(43-21)6-41-48(38,39)45-47(36,37)40-5-10-13(29)15(31)20(42-10)27-3-1-2-9(4-27)18(23)32/h1-2,4,7-8,10-11,13-16,20-21,29-31H,3,5-6H2,(H2,23,32)(H,36,37)(H,38,39)(H2,22,24,25)(H2,33,34,35)/t10-,11-,13-,14-,15-,16-,20-,21-/m1/s1

InChI Key

UADKDCHYFVMAQG-NNYOXOHSSA-N

Isomeric SMILES

C1C=CC(=CN1[C@H]2[C@@H]([C@@H]([C@H](O2)COP(=O)(O)OP(=O)(O)OC[C@@H]3[C@H]([C@H]([C@@H](O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)O)O)C(=O)N

SMILES

C1C=CC(=CN1C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)O)O)C(=O)N

Canonical SMILES

C1C=CC(=CN1C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OCC3C(C(C(O3)N4C=NC5=C(N=CN=C54)N)OP(=O)(O)O)O)O)O)C(=O)N

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
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6-hydro-beta-NADP
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6-hydro-beta-NADP
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6-hydro-beta-NADP
Reactant of Route 4
6-hydro-beta-NADP
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6-hydro-beta-NADP
Reactant of Route 6
6-hydro-beta-NADP

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